Cas no 690956-42-4 (N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 690956-42-4
• MF: C₁₅H₁₂F₃NO₄S
• MW: 359.320293426514
• CID: 5419008
• Update Time: 2025-06-08

N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide
• Benzenesulfonamide, N-(1,3-benzodioxol-5-ylmethyl)-3-(trifluoromethyl)-
• N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H12F3NO4S/c16-15(17,18)11-2-1-3-12(7-11)24(20,21)19-8-10-4-5-13-14(6-10)23-9-22-13/h1-7,19H,8-9H2
• InChI Key： MJSVRCSFAVEJIJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 690956-42-4)

N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide, with the CAS number 690956-42-4, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a trifluoromethylbenzene sulfonamide group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which may contribute to its utility in developing novel therapeutic agents.

The growing demand for sulfonamide-based compounds in modern medicine has placed N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide under the spotlight. Its CAS no. 690956-42-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. The compound's structural versatility allows it to interact with various biological targets, a feature that aligns with current trends in precision medicine and targeted drug delivery. These attributes make it a promising candidate for addressing complex health challenges, such as antimicrobial resistance and chronic inflammatory conditions.

In the context of green chemistry and sustainable development, N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide is also being explored for its potential in environmentally friendly applications. The incorporation of a trifluoromethyl group enhances its stability and bioavailability, which are critical factors in reducing the environmental footprint of chemical processes. This aligns with the increasing consumer and regulatory focus on eco-friendly synthesis methods, a topic frequently queried in scientific forums and search engines.

From a technical perspective, the synthesis and characterization of CAS no. 690956-42-4 involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its structural integrity, which are essential for reproducibility in research and industrial applications. The compound's molecular weight and solubility profile further contribute to its adaptability in various formulations, a key consideration for researchers optimizing drug delivery systems.

The rising interest in N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide is also evident in its inclusion in high-throughput screening libraries. Pharmaceutical companies and academic institutions are leveraging its pharmacophore features to identify new leads for treating diseases with high unmet medical needs. This trend is reflected in the surge of online searches related to sulfonamide derivatives and their mechanisms of action, highlighting the compound's role in advancing biomedical science.

In summary, N-(2H-1,3-benzodioxol-5-yl)methyl-3-(trifluoromethyl)benzene-1-sulfonamide (CAS no. 690956-42-4) represents a compelling area of study at the intersection of chemistry, biology, and environmental science. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in scientific discourse. As innovation in drug design and sustainable chemistry progresses, this compound is poised to play a pivotal role in shaping future breakthroughs.